Cas no 256420-27-6 (4-Methyl-1,2,3thiadiazole-5-carbothioic acid amide)

• Product Name: 4-Methyl-1,2,3thiadiazole-5-carbothioic acid amide
• CAS No: 256420-27-6
• MF: C₄H₅N₃S₂
• MW: 159.232597112656
• MDL: MFCD01935146
• CID: 3177012
• PubChem ID: 55250823
• Update Time: 2025-08-02

4-Methyl-1,2,3thiadiazole-5-carbothioic acid amide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-THIADIAZOLE-5-CARBOTHIOAMIDE, 4-METHYL-
• 4-METHYL-[1,2,3]THIADIAZOLE-5-CARBOTHIOIC ACID AMIDE
• 256420-27-6
• 4-METHYL-[1,2,3]THIADIAZOLE-5-CARBOTHIOICACIDAMIDE
• 4-METHYL-1,2,3-THIADIAZOLE-5-CARBOTHIOAMIDE
• SCHEMBL6560579
• 4-Methyl-[1,2,3]thiadiazole-5-carbothioicacidamide95%
• MFCD01935146
• AS-5817
• AKOS006280206
• SR-03000002912-1
• SR-03000002912
• 4-methylthiadiazole-5-carbothioamide
• CS-0360448
• 4-Methyl-1,2,3thiadiazole-5-carbothioic acid amide

• MDL： MFCD01935146
• Inchi： 1S/C4H5N3S2/c1-2-3(4(5)8)9-7-6-2/h1H3,(H2,5,8)
• InChI Key： ZNIKJUXFSUEJEO-UHFFFAOYSA-N
• SMILES： S1C(C(N)=S)=C(C)N=N1

Computed Properties

• Exact Mass: 158.99248952g/mol
• Monoisotopic Mass: 158.99248952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 4-Methyl-1,2,3thiadiazole-5-carbothioic acid amide

Comprehensive Overview of 4-Methyl-1,2,3-thiadiazole-5-carbothioic acid amide (CAS No. 256420-27-6)

The compound 4-Methyl-1,2,3-thiadiazole-5-carbothioic acid amide (CAS No. 256420-27-6) is a specialized heterocyclic molecule that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and agrochemical development. Its unique structural features, including the thiadiazole ring and carbothioic acid amide functional group, make it a valuable intermediate for designing novel bioactive compounds. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the context of drug discovery and crop protection.

One of the key reasons for the growing interest in 4-Methyl-1,2,3-thiadiazole-5-carbothioic acid amide is its role in the synthesis of sulfur-containing heterocycles, which are known for their diverse biological activities. The presence of both nitrogen and sulfur atoms in its structure contributes to its ability to interact with various biological targets, making it a promising candidate for developing antimicrobial agents and enzyme inhibitors. Recent studies have highlighted its potential in addressing challenges related to antibiotic resistance and sustainable agriculture, two of the most pressing issues in modern science.

From a chemical perspective, 4-Methyl-1,2,3-thiadiazole-5-carbothioic acid amide exhibits notable stability and reactivity, which are critical for its utility in multistep synthetic routes. Its thioamide moiety can undergo various transformations, such as alkylation, oxidation, and cyclization, enabling the creation of complex molecular architectures. This versatility aligns with the current trend in green chemistry, where researchers seek efficient and environmentally friendly methods to construct functional molecules.

In the realm of agrochemicals, 4-Methyl-1,2,3-thiadiazole-5-carbothioic acid amide has shown promise as a building block for developing new pesticides and herbicides. Its structural motifs are often associated with modes of action that target specific pathways in pests or weeds, reducing the likelihood of cross-resistance. This is particularly relevant given the increasing demand for sustainable pest management solutions that minimize environmental impact while maintaining efficacy.

The compound's relevance extends to material science as well. Its heterocyclic core can contribute to the design of functional materials with applications in electronics, catalysis, and sensors. For instance, its ability to coordinate with metal ions makes it a potential candidate for creating metal-organic frameworks (MOFs), which are widely studied for gas storage and separation technologies.

For researchers and manufacturers, understanding the physicochemical properties of 4-Methyl-1,2,3-thiadiazole-5-carbothioic acid amide is essential. Its solubility, melting point, and stability under various conditions are critical parameters that influence its handling and application. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are typically employed to characterize and ensure the purity of this compound.

Given the rising interest in precision chemistry and tailored molecular design, 4-Methyl-1,2,3-thiadiazole-5-carbothioic acid amide represents a compelling case study. Its integration into high-throughput screening platforms and combinatorial chemistry workflows could accelerate the discovery of next-generation therapeutics and agrochemicals. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most critical challenges in healthcare and food security.